Benzonitrile, 4-(diphenylphosphino)-
Overview
Description
“Benzonitrile, 4-(diphenylphosphino)-” is an aromatic organic compound . It has a molecular formula of C19H14NP and a molecular weight of 287.3 g/mol. It is a phosphine ligand that is employed in palladium-catalyzed cross-coupling and Suzuki cross-coupling reactions .
Synthesis Analysis
The synthesis of “Benzonitrile, 4-(diphenylphosphino)-” involves several methods. One method involves the dehydration of benzamide or benzaldehyde oxime . Another method, known as the Rosenmund–von Braun reaction, uses cuprous cyanide or NaCN / DMSO and bromobenzene . A green synthesis method using ionic liquid with multiple roles as the recycling agent has also been proposed .Molecular Structure Analysis
The molecular structure of “Benzonitrile, 4-(diphenylphosphino)-” has been studied using Density Functional Theory . The calculated wavenumbers can be well supported by the experimental analysis of the vibrational modes . The charge delocalization within the molecule has been studied through natural bond orbital (NBO) analysis .Chemical Reactions Analysis
“Benzonitrile, 4-(diphenylphosphino)-” is used as a ligand in the synthesis of organostannoxane-supported palladium nanoparticles . It reacts with amines to afford N-substituted benzamides after hydrolysis .Physical And Chemical Properties Analysis
“Benzonitrile, 4-(diphenylphosphino)-” has a molecular weight of 303.29 . More detailed physical and chemical properties were not found in the search results.Safety and Hazards
“Benzonitrile, 4-(diphenylphosphino)-” is considered hazardous. It is harmful if swallowed or in contact with skin . It may cause respiratory irritation . Safety measures include wearing protective gloves/clothing/eye protection/face protection, ensuring adequate ventilation, and avoiding breathing dust/fume/gas/mist/vapors/spray .
properties
IUPAC Name |
4-diphenylphosphanylbenzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14NP/c20-15-16-11-13-19(14-12-16)21(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQXATBCLSWPVMS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=C(C=C3)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14NP |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90461005 |
Source
|
| Record name | Benzonitrile, 4-(diphenylphosphino)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90461005 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzonitrile, 4-(diphenylphosphino)- | |
CAS RN |
5068-16-6 |
Source
|
| Record name | Benzonitrile, 4-(diphenylphosphino)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90461005 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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